Cas no 560090-38-2 (4-methyl-1-(oxolane-2-carbonyl)piperidine)

4-methyl-1-(oxolane-2-carbonyl)piperidine structure
560090-38-2 structure
Product Name:4-methyl-1-(oxolane-2-carbonyl)piperidine
CAS No:560090-38-2
MF:C11H19NO2
MW:197.27406334877
MDL:MFCD03386091
CID:2183678
PubChem ID:3254094
Update Time:2025-04-21

4-methyl-1-(oxolane-2-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 4-methyl-1-[(tetrahydro-2-furanyl)carbonyl]-(9ci)
    • (4-methylpiperidin-1-yl)-(oxolan-2-yl)methanone
    • 4-methyl-1-(oxolane-2-carbonyl)piperidine
    • DB-288923
    • Piperidine, 4-methyl-1-[(tetrahydro-2-furanyl)carbonyl]- (9CI)
    • SCHEMBL16812290
    • Piperidine,4-methyl-1-[(tetrahydro-2-furanyl)carbonyl]-(9ci)
    • AO-854/40946505
    • DTXSID70390687
    • KXA09038
    • (4-Methylpiperidin-1-yl)(tetrahydrofuran-2-yl)methanone
    • Piperidine, 4-methyl-1-[(tetrahydro-2-furanyl)carbonyl]-
    • EN300-257430
    • (4-Methylpiperidin-1-yl)(oxolan-2-yl)methanone
    • AKOS003881061
    • SB42536
    • 560090-38-2
    • G35286
    • 4-methyl-1-(tetrahydro-2-furanylcarbonyl)piperidine
    • MDL: MFCD03386091
    • Inchi: 1S/C11H19NO2/c1-9-4-6-12(7-5-9)11(13)10-3-2-8-14-10/h9-10H,2-8H2,1H3
    • InChI Key: DMMYHSUGVYJXSR-UHFFFAOYSA-N
    • SMILES: O1CCCC1C(N1CCC(C)CC1)=O

Computed Properties

  • Exact Mass: 197.142
  • Monoisotopic Mass: 197.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.5Ų

4-methyl-1-(oxolane-2-carbonyl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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